Cas no 56914-14-8 (2-(2-isocyanatoethyl)pyridine)

• Product Name: 2-(2-isocyanatoethyl)pyridine
• CAS No: 56914-14-8
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 347368
• PubChem ID: 54502545
• Update Time: 2025-08-05

2-(2-isocyanatoethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(2-isocyanatoethyl)-
• 2-(2-isocyanatoethyl)pyridine
• YDLMXTOYVKFGLE-UHFFFAOYSA-N
• DTXSID60711802
• EN300-144784
• AKOS012411043
• 56914-14-8
• 2-pyridylethylisocyanate
• SCHEMBL11711698

• Inchi： 1S/C8H8N2O/c11-7-9-6-4-8-3-1-2-5-10-8/h1-3,5H,4,6H2
• InChI Key： YDLMXTOYVKFGLE-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC=CN=1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• PSA: 42.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(2-isocyanatoethyl)pyridine

Introduction to 2-(2-isocyanatoethyl)pyridine (CAS No. 56914-14-8)

2-(2-isocyanatoethyl)pyridine, also known by its CAS number 56914-14-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyridine ring substituted with an isocyanatoethyl group, has garnered attention due to its unique chemical properties and potential for functionalization in advanced materials. Recent studies have highlighted its role in the synthesis of high-performance polymers, adhesives, and coatings, making it a subject of interest for both academic and industrial researchers.

The structure of 2-(2-isocyanatoethyl)pyridine consists of a pyridine ring with a substituent at the 2-position, which is an ethyl group bearing an isocyanate (-NCO) functionality. This combination of a nitrogen-containing aromatic ring and an isocyanate group imparts the compound with dual reactivity, enabling it to participate in both nucleophilic aromatic substitution and isocyanate-based polymerization reactions. The pyridine ring's electron-withdrawing nature enhances the reactivity of the isocyanate group, making it a valuable intermediate in organic synthesis.

Recent research has focused on optimizing the synthesis of 56914-14-8 to improve yield and purity. Traditional methods involve the reaction of 2-chloropyridine with sodium azide followed by hydrolysis to yield the corresponding amine, which is then converted to the isocyanate via a two-step process. However, advancements in catalytic systems and green chemistry have led to more efficient routes, reducing production costs and environmental impact.

The chemical properties of 2-(2-isocyanatoethyl)pyridine are heavily influenced by its functional groups. The pyridine ring exhibits moderate acidity due to the resonance stabilization of the deprotonated form, while the isocyanate group is highly reactive under both thermal and catalytic conditions. These properties make it an ideal candidate for applications in polymer chemistry, where it can serve as a building block for polyurethanes, polyamides, and other high-performance materials.

In terms of applications, 56914-14-8 has found utility in the development of adhesives with enhanced bonding strength and thermal stability. Its ability to form cross-linked networks through step-growth polymerization has also made it valuable in the formulation of coatings that exhibit superior mechanical properties and resistance to environmental degradation.

Recent studies have explored the use of 2-(2-isocyanatoethyl)pyridine in bio-related applications, such as drug delivery systems and biocompatible polymers. Its unique combination of reactivity and functionality allows for tailored designs that meet specific biological requirements, opening new avenues for medical applications.

In conclusion, 56914-14-8, or 2-(2-isocyanatoethyl)pyridine, stands as a pivotal compound in modern organic synthesis. Its versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of advanced materials for diverse industries. Continued research into its properties and potential uses promises further innovations that will expand its role in both academic and industrial settings.